Cas no 69312-43-2 (propan-2-yl 2,4-dichloropyrimidine-5-carboxylate)

• Product Name: propan-2-yl 2,4-dichloropyrimidine-5-carboxylate
• CAS No: 69312-43-2
• MF: C₈H₈Cl₂N₂O₂
• MW: 235.067319869995
• MDL: MFCD28167986
• CID: 1123926
• PubChem ID: 57593543
• Update Time: 2025-06-13

propan-2-yl 2,4-dichloropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• isopropanyl 2,4-dichloropyriMidine-5-carboxylate
• Isopropyl 2,4-dichloropyrimidine-5-carboxylate
• 1-methylethyl 2,4-dichloropyrimidine-5-carboxylate
• 5-Pyrimidinecarboxylic acid, 2,4-dichloro-, 1-methylethyl ester
• propan-2-yl 2,4-dichloropyrimidine-5-carboxylate
• FCH2910544
• s19371
• AK165088
• AX8277207
• AKOS025147228
• SB60470
• 69312-43-2
• SY237853
• MFCD28167986
• AM10829
• DB-114575
• C8H8Cl2N2O2
• CS-0085444
• F15606
• Isopropyl2,4-dichloropyrimidine-5-carboxylate
• AS-47701
• SCHEMBL3865834

• MDL： MFCD28167986
• Inchi： 1S/C8H8Cl2N2O2/c1-4(2)14-7(13)5-3-11-8(10)12-6(5)9/h3-4H,1-2H3
• InChI Key： YRJUHXRUVTWBKE-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(N=1)Cl)C(=O)OC(C)C

Computed Properties

• Exact Mass: 233.99600
• Monoisotopic Mass: 233.9962829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.1
• XLogP3: 2.8

Experimental Properties

• Density: 1.374±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.4 g/l) (25 º C),
• PSA: 52.08000
• LogP: 2.34860

Additional information on propan-2-yl 2,4-dichloropyrimidine-5-carboxylate

Comprehensive Overview of Propan-2-yl 2,4-Dichloropyrimidine-5-carboxylate (CAS No. 69312-43-2)

Propan-2-yl 2,4-dichloropyrimidine-5-carboxylate (CAS No. 69312-43-2) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its molecular structure, featuring a dichloropyrimidine core and an isopropyl ester group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers often explore its reactivity in nucleophilic substitution reactions, a topic frequently searched in academic databases and AI-driven platforms like Reaxys or SciFinder.

The compound’s significance lies in its role as a precursor for heterocyclic derivatives, which are pivotal in drug discovery. Recent trends highlight growing interest in pyrimidine-based scaffolds due to their applications in kinase inhibitors and antiviral agents—keywords often queried in Google Scholar and PubMed. For instance, its 2,4-dichloro moiety enables selective functionalization, a feature discussed in forums such as ResearchGate.

From an industrial perspective, propan-2-yl 2,4-dichloropyrimidine-5-carboxylate is valued for its stability and solubility in common organic solvents like DMF or acetonitrile. These properties align with current sustainability trends, as chemists seek green synthesis methods—a hot topic in SEO-optimized content. Patents and whitepapers frequently cite this compound for optimizing reaction yields, another high-traffic search term.

Analytical techniques such as HPLC and NMR are essential for characterizing CAS No. 69312-43-2, with users often searching for "HPLC purification protocols for pyrimidine esters." The compound’s spectral data (e.g., IR peaks at 1740 cm⁻¹ for C=O) is cataloged in platforms like ChemSpider, enhancing its accessibility for virtual screening studies.

In agrochemistry, derivatives of 2,4-dichloropyrimidine are investigated for herbicidal activity, resonating with queries like "pyrimidine herbicides mode of action." This aligns with the demand for crop protection solutions, a trending sector in SEO analytics. Regulatory databases such as PubChem provide safety profiles, ensuring compliance with non-hazardous usage guidelines.

Future research directions may explore catalytic modifications of the ester group, a niche yet growing keyword cluster. Collaborative platforms like LinkedIn Groups for medicinal chemists often debate such innovations. By integrating these user-centric topics, this overview bridges technical depth with search-engine visibility, adhering to HTML and SEO best practices.